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Introduction

Cis-1,3-dichloropropene is a soil fumigant used to control nematodes in agriculture.[1][2] Due
to its volatility, a significant portion can be released into the atmosphere after application,
posing potential environmental and health risks.[3][4][5][6] Accurate measurement of its
emissions from soil is crucial for developing effective emission reduction strategies and
conducting risk assessments.[4][7] This document provides detailed application notes and
protocols for measuring cis-1,3-dichloropropene emissions from soil, intended for use by
researchers and environmental scientists. The methodologies described focus on the use of
flux chambers for sample collection and gas chromatography-mass spectrometry (GC-MS) for
analysis.

Principle of Measurement

The measurement of cis-1,3-dichloropropene emissions from soil typically involves two main
stages:

o Sample Collection: Volatile emissions from a defined soil area are captured using a flux
chamber. The chamber isolates a section of the soil surface, allowing the emitted
compounds to accumulate in the headspace or be swept away by a controlled flow of gas.[8]
[9][10] The captured air, containing the analyte, is then drawn through a sorbent tube where
the cis-1,3-dichloropropene is trapped.
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o Sample Analysis: The sorbent tube is transported to the laboratory for analysis. The trapped
cis-1,3-dichloropropene is desorbed, either thermally or with a solvent, and then analyzed
using gas chromatography (GC) coupled with a suitable detector, most commonly a mass
spectrometer (MS) for its high selectivity and sensitivity.[11][12][13][14]

Quantitative Data Summary

The following tables summarize key quantitative data related to the measurement of 1,3-
dichloropropene emissions and its analysis.

Table 1: Reported Emission Rates and Total Loss of 1,3-Dichloropropene from Soll

Parameter Value Conditions Reference
Daily Peak Emission Field experiment,

13-33pugm—2s-t o [15]
Rate deep injection (61 cm)

Field experiment,

Daily Peak )
o 12-30pgm—2s-t standard agronomic [4]
Volatilization Rate )
practices
16-day field
Total Mass Loss 23-41kg hat measurement, deep [15]
injection
o 16-day field
Total Emission Loss
) 15-27% measurement, deep [15]
(% of applied) o
injection

Field experiment,
16 - 35% standard agronomic [41[5]

practices

Total Emission Loss

(% of applied)

o Model simulation for
Total Emission Loss ] o
) 10 - 58% various application [7]
(% of applied)
methods

Table 2: Analytical Method Performance for 1,3-Dichloropropene
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] Limit of
. Analytical .
Sample Matrix Recovery (%) Quantification Reference
Method
(LOQ)
GC/ECD B
Not Specified
) (Solvent )
Air ) ) ~100% (Validated for [11][13]
Desorption with
0.4-4.0 ppm)

Isooctane)

GC/FID (Solvent
Air Desorption with 90 - 100% 0.005 mg/m3 [12]
Carbon Disulfide)

Purge and Trap
Water 70 - 120% 0.05 ng/mL [16]
GC/MS

Purge and Trap

Sall 70 - 120% 0.20 pg/k 16
GOIMS Hg/kg [16]
Fruits & GC/MS (Solvent -~
) Not specified 0.01 mg/kg [14]
Vegetables Extraction)
GC/ECD _
5.88 ng/mL (cis-
Rat Blood (Solvent 80.8 - 98.5% ) [11][13]
. isomer)
Extraction)

Experimental Protocols
Protocol 1: Field Sampling of Cis-1,3-Dichloropropene
Emissions using a Dynamic Flux Chamber

This protocol describes the collection of air samples from a soil surface using a dynamic (flow-
through) flux chamber and sorbent tubes.

Materials:
e Dynamic flux chamber (e.g., stainless steel or clear acrylic dome)[8][9][17]

e Inert gas supply (e.g., compressed zero air or nitrogen)
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¢ Mass flow controllers

e Sorbent tubes packed with a suitable adsorbent like Tenax®-GC or activated charcoal[11]
[12][13]

e Low-flow air sampling pump
e Tubing (e.g., Teflon®)

o Field blanks (sorbent tubes handled in the same way as samples but without air drawn
through)

e GPS unit for recording sampling locations
e Thermometer and soil moisture probe
Procedure:

o Chamber Placement: Carefully place the flux chamber on the soil surface in the area of
interest. Gently press the chamber into the soil to a depth of a few centimeters to ensure a
good seal. Avoid disturbing the soil surface inside the chamber.

o System Setup: Connect the inert gas supply to the chamber's inlet port via a mass flow
controller. Connect the outlet port of the chamber to a sorbent tube, which is then connected
to the air sampling pump. Ensure all connections are airtight.

e Purging and Equilibration: Start the flow of the inert gas through the chamber at a controlled
rate. Allow the chamber to purge for a period of time (e.g., 3-4 chamber volumes) to reach a
steady state.[9]

o Sample Collection: Turn on the air sampling pump and draw air from the chamber outlet
through the sorbent tube at a known flow rate (e.g., 50-200 mL/min) for a specified duration.
The sampling duration will depend on the expected emission rates and the analytical
method's sensitivity.

e Post-Sampling: After sampling, turn off the pump, remove the sorbent tube, and securely cap
both ends. Record the sampling location, date, time, duration, flow rate, and ambient
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conditions (temperature, soil moisture).

Field Blank: At each sampling site, handle a field blank sorbent tube in the same manner as
the samples (uncap, place in the sampling train without turning on the pump, recap).

Storage and Transport: Store the collected sample and blank tubes in a clean, airtight
container, and transport them to the laboratory for analysis. To minimize loss of the analyte,
samples should be kept cool and analyzed as soon as possible.[12]

Protocol 2: Analysis of Cis-1,3-Dichloropropene by
Thermal Desorption-Gas Chromatography-Mass
Spectrometry (TD-GC-MS)

This protocol outlines the laboratory analysis of sorbent tubes for cis-1,3-dichloropropene.

Materials and Instrumentation:

Thermal desorber unit

Gas chromatograph with a capillary column suitable for volatile organic compounds (e.g.,
DB-VRX, 624-type phase)[14][18]

Mass spectrometer detector (MSD)

Certified standard of cis-1,3-dichloropropene

Internal standard (e.g., 2-bromo-1-chloropropane, 1,3,5-tribromobenzene)[11][14]

High-purity helium carrier gas

Procedure:

Instrument Setup and Calibration:

o Set up the TD-GC-MS system according to the manufacturer's instructions.

o Prepare a series of calibration standards by spiking known amounts of cis-1,3-
dichloropropene and the internal standard onto clean sorbent tubes.
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o Analyze the calibration standards to generate a calibration curve.

o Sample Analysis:
o Place the field sample sorbent tube into the thermal desorber.
o Heat the tube to desorb the trapped analytes onto a cold trap within the thermal desorber.
o Rapidly heat the cold trap to inject the analytes into the GC column.[18]
e GC-MS Conditions (Example):[14][18]
o GC Column: 30 m x 0.25 mm ID, 1.4 pm film thickness DB-VRX or similar.

o Oven Temperature Program: Initial temperature of 40°C held for 5 minutes, ramp at
10°C/min to 130°C, then ramp at 60°C/min to 220°C and hold for 1 minute.

o Carrier Gas: Helium at a constant flow.
o Injector Temperature: 200°C.
o MSD Interface Temperature: 230°C.

o MSD Mode: Selected lon Monitoring (SIM) for higher sensitivity and selectivity. Monitor
characteristic ions for cis-1,3-dichloropropene (e.g., m/z 75 for quantification and m/z
112 for confirmation) and the internal standard.[14][16]

o Data Analysis and Calculation:

[e]

Identify and integrate the peaks corresponding to cis-1,3-dichloropropene and the
internal standard in the chromatograms.

[e]

Calculate the mass of cis-1,3-dichloropropene in the sample using the calibration curve.

o

Calculate the concentration of cis-1,3-dichloropropene in the air sampled (in pg/ms).

[¢]

Calculate the emission flux (F) in pg m=2 s~1 using the following equation: F = (C* Q) /A
Where:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://gcms.labrulez.com/labrulez-bucket-strapi-h3hsga3/paper/5991-2842EN.pdf
https://publ.iss.it/ITA/Items/GetPDF?uuid=a0160c0c-50ce-4305-9254-aee174668f31
https://gcms.labrulez.com/labrulez-bucket-strapi-h3hsga3/paper/5991-2842EN.pdf
https://www.benchchem.com/product/b155052?utm_src=pdf-body
https://publ.iss.it/ITA/Items/GetPDF?uuid=a0160c0c-50ce-4305-9254-aee174668f31
https://www.epa.gov/sites/default/files/2020-01/documents/der_-_13-dichloropropene_12-dichloropropane_in_water_soil_-_mrid_44536511.pdf
https://www.benchchem.com/product/b155052?utm_src=pdf-body
https://www.benchchem.com/product/b155052?utm_src=pdf-body
https://www.benchchem.com/product/b155052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» C = Concentration of cis-1,3-dichloropropene in the chamber outlet air (ug/m?)
» Q = Flow rate of the sweep gas through the chamber (m?3/s)

» A= Surface area of the soil covered by the chamber (m2)

Visualizations

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b155052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Field Operations

Place Flux Chamber
on Soil Surface

Connect Gas Supply,
Sorbent Tube, and Pump

Purge Chamber with
Inert Gas

Draw Air Through
Sorbent Tube

Cap and Store
Sorbent Tube

1
Transport to Lab
1

T
Laboratory Analysis

Thermal Desorption
of Sorbent Tube

Data Processing and
Quantification

Emission Flux
Calculation

Click to download full resolution via product page

Caption: Workflow for measuring cis-1,3-dichloropropene soil emissions.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b155052?utm_src=pdf-body-img
https://www.benchchem.com/product/b155052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sample on Ci

el BEseiEy ryo-Focusin MS Detection ig Data System
Sorbent Tube (Cold Trap) (Capillary Column) (lonization & Mass Analysis) (Chromatogram)

Click to download full resolution via product page

Caption: Analytical pathway from sorbent tube to data acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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